Cas no 33783-80-1 (Pangelin)

• Product Name: Pangelin
• CAS No: 33783-80-1
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 314407
• PubChem ID: 44144315
• Update Time: 2025-04-19

Pangelin Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,4-[[(2R)-2-hydroxy-3-methyl-3-buten-1-yl]oxy]-
• 4-[(2R)-2-hydroxy-3-methylbut-3-enoxy]furo[3,2-g]chromen-7-one
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(2-hydroxy-3-methyl-3-butenyl)oxy]-,(R)-(+)- (8CI)
• 7H-Furo[3,2-g][1]benzopyran-7-one,4-[(2-hydroxy-3-methyl-3-butenyl)oxy]-, (R)-
• 7H-Furo[3,2-g][1]benzopyran-7-one,4-[[(2R)-2-hydroxy-3-methyl-3-butenyl]oxy]- (9CI)
• Pangelin
• R-(+)-Pangelin
• MLS002472950
• CHEMBL1870203
• AKOS040760617
• E87156
• SMR001397058
• DTXSID60187447
• CS-0140178
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-((2-hydroxy-3-methyl-3-butenyl)oxy)-, (R)-
• HMS2198I04
• 33783-80-1
• MS-24080
• HY-N8131
• XP163691
• (R)-4-((2-Hydroxy-3-methylbut-3-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
• BVMOMQJYQYBMKL-LBPRGKRZSA-N
• 4-(2-hydroxy-3-methyl-but-3-enoxy)furo[3,2-g]chromen-7-one
• BVMOMQJYQYBMKL-UHFFFAOYSA-
• CHEBI:174732
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(2-hydroxy-3-methyl-3-butenyl)oxy]-
• 4-[[(S)-2-Hydroxy-3-methyl-3-butenyl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• FS-7354
• BVMOMQJYQYBMKL-UHFFFAOYSA-N
• CS-0198370
• 37551-62-5
• HY-N9523
• Gosferol
• 4-[(2-Hydroxy-3-methyl-3-butenyl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• 4-(2-Hydroxy-3-methylbut-3-enyloxy)-7H-furo[3,2-g]chromen-7-one
• 4-(2-hydroxy-3-methylbut-3-enoxy)uro[3,2-g]chromen-7-one
• AKOS040758096
• InChI=1/C16H14O5/c1-9(2)12(17)8-20-16-10-3-4-15(18)21-14(10)7-13-11(16)5-6-19-13/h3-7,12,17H,1,8H2,2H3
• FT-0775616
• 5-[(2-hydroxy-3-methylbut-3-en-1-yl)oxy]-2H-furo[3,2-g]chromen-2-one
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4-[(2-hydroxy-3-methyl-3-buten-1-yl)oxy]-
• E88636
• (R)-Pabulenol
• 4-(2-hydroxy-3-methylbut-3-enoxy)furo[3,2-g]chromen-7-one
• 4-{[(2R)-2-hydroxy-3-methylbut-3-en-1-yl]oxy}furo[3,2-g]chromen-7-one
• DA-76586

• Inchi： 1S/C16H14O5/c1-9(2)12(17)8-20-16-10-3-4-15(18)21-14(10)7-13-11(16)5-6-19-13/h3-7,12,17H,1,8H2,2H3/t12-/m0/s1
• InChI Key： BVMOMQJYQYBMKL-LBPRGKRZSA-N
• SMILES： O(C[C@@H](C(=C)C)O)C1=C2C=CC(=O)OC2=CC2=C1C=CO2

Computed Properties

• Exact Mass: 286.08412
• Monoisotopic Mass: 286.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 68.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens
• Natural Products and Extracts Plant Extracts Plant based Ducrosia anethifolia